3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(2-chloro-4-fluorophenyl)methylsulfanyl]-4-methyl-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C16H13ClFN3S/c1-21-15(11-5-3-2-4-6-11)19-20-16(21)22-10-12-7-8-13(18)9-14(12)17/h2-9H,10H2,1H3
• InChI Key: FYXJZTXCPIXRPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=C(C=C(C=C2)F)Cl)C3=CC=CC=C3
• Molecular Formula: C16H13ClFN3S
• Molecular Weight: 333.8 g/mol

Description

3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure, which makes it an ideal candidate for use in scientific research. In

Mechanism of Action

The mechanism of action of 3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed that this compound works by inhibiting the growth of microorganisms and cancer cells. It is also believed to have an effect on the immune system, although the exact mechanism is still being studied.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole are still being studied. However, it has been found to have an effect on various biological processes, including cell growth and division, DNA synthesis, and protein synthesis. It has also been found to have an effect on the immune system, although the exact mechanism is still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole in lab experiments is its unique structure, which makes it an ideal candidate for use in drug delivery systems. It also has antimicrobial, antifungal, and anticancer properties, which make it a valuable compound for studying these diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are many future directions in which research on 3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole could go. One potential direction is the development of new drug delivery systems using this compound. Another potential direction is the study of this compound's effect on the immune system and its potential use in immunotherapy. Additionally, further research could be done to better understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, 3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole is a valuable compound for scientific research due to its unique structure and properties. It has potential applications in drug delivery systems, as well as antimicrobial, antifungal, and anticancer treatments. While the synthesis of this compound is complex, its potential benefits make it a valuable compound for further study.

Synthesis Methods

The synthesis of 3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole involves a series of chemical reactions. The starting materials include 2-chloro-4-fluorobenzyl chloride, thiosemicarbazide, and phenylacetylene. These compounds are reacted together in the presence of a catalyst to form the final product. The synthesis of this compound is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

3-[(2-chloro-4-fluorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole has been extensively studied for its potential applications in scientific research. This compound has been found to have antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use in drug delivery systems, due to its unique structure and properties.